Cas no 1309982-40-8 (2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde)

• Product Name: 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde
• CAS No: 1309982-40-8
• MF: C₁₃H₁₈BNO₄
• MW: 263.097323894501
• CID: 1033311
• PubChem ID: 49760388
• Update Time: 2025-06-13

2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde
• 2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbaldehyde
• 3-Formyl-2-methoxypyridine-4-boronic acid pinacol ester
• FD10370
• AKOS015950001
• CS-0356852
• DTXSID80678185
• DS-016637
• 1309982-40-8

• MDL： MFCD08063105
• Inchi： 1S/C13H18BNO4/c1-12(2)13(3,4)19-14(18-12)10-6-7-15-11(17-5)9(10)8-16/h6-8H,1-5H3
• InChI Key： ZDUGOIQNDCKECV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2C=O)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 263.13300
• Monoisotopic Mass: 263.1328882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.65000
• LogP: 1.20190

Additional information on 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde

Introduction to 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde (CAS No. 1309982-40-8)

2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural properties and potential applications. This compound, identified by the CAS number 1309982-40-8, features a boronic ester moiety linked to a nicotinaldehyde backbone, making it a valuable intermediate in the synthesis of biologically active molecules. The presence of a methoxy group at the 2-position and a pinacol boronate ester at the 4-position enhances its reactivity and stability, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura couplings.

The compound's structure is derived from nicotinaldehyde, a well-known aldehyde that serves as a key building block in the synthesis of various heterocyclic compounds. The introduction of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group transforms it into a highly versatile boronic acid derivative. This modification not only improves solubility in organic solvents but also facilitates its use in palladium-catalyzed reactions, which are widely employed in pharmaceutical and agrochemical synthesis.

In recent years, there has been growing interest in the development of novel boronic acid derivatives for their applications in drug discovery and material science. The pinacol boronate ester functionality provides excellent stability under various reaction conditions while maintaining high reactivity in cross-coupling processes. This balance makes 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde an ideal candidate for synthesizing complex molecular architectures.

One of the most compelling aspects of this compound is its potential use in the development of small-molecule drugs. Nicotinaldehyde derivatives have been extensively studied for their biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The methoxy group at the 2-position can be further functionalized to introduce additional pharmacophores, expanding the compound's therapeutic potential. Recent studies have demonstrated that derivatives of nicotinaldehyde can modulate enzyme activity and interact with biological targets, making them promising candidates for drug development.

The Suzuki-Miyaura coupling reaction is particularly relevant to this compound due to its boronic ester functionality. This palladium-catalyzed reaction allows for the formation of carbon-carbon bonds between aryl or vinyl halides and boronic acids. The high selectivity and efficiency of this reaction make it a cornerstone in modern synthetic organic chemistry. Researchers have leveraged this reaction to construct complex organic molecules with precision and scalability.

Advances in computational chemistry have further enhanced the utility of 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde. Molecular modeling studies have provided insights into its reactivity and interaction with biological targets. These studies often involve density functional theory (DFT) calculations to predict energy landscapes and transition states. Such computational approaches are indispensable for designing efficient synthetic routes and optimizing reaction conditions.

The pharmaceutical industry has increasingly adopted green chemistry principles to minimize environmental impact while maximizing efficiency. The use of pinacol boronate esters aligns with these principles due to their stability and ease of handling compared to other boronic acid derivatives. This makes 1309982-40-8 an attractive choice for researchers seeking sustainable synthetic methods.

In conclusion,2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde (CAS No. 1309982-40-8) represents a significant advancement in synthetic chemistry with broad applications in drug discovery and material science. Its unique structural features and reactivity make it a valuable tool for chemists working on complex molecular architectures. As research continues to uncover new methodologies and applications for this compound,CAS No 1309982408 will undoubtedly play a pivotal role in future developments within the chemical sciences.